Cas no 941915-77-1 (4-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 4-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 941915-77-1
• MF: C₂₁H₂₄N₂O₂
• MW: 336.427465438843
• CID: 5499751
• Update Time: 2025-06-13

4-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-6-yl]benzamide
• 4-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

• Inchi： 1S/C21H24N2O2/c1-14(2)21(25)23-12-4-5-17-13-18(10-11-19(17)23)22-20(24)16-8-6-15(3)7-9-16/h6-11,13-14H,4-5,12H2,1-3H3,(H,22,24)
• InChI Key： WELQMAKVPRZXLK-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(=O)C(C)C)(=O)C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

Introduction to 4-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 941915-77-1) and Its Emerging Applications in Chemical Biology

The compound 4-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide, identified by the CAS number 941915-77-1, represents a fascinating molecule in the realm of chemical biology. This heterocyclic amide derivative has garnered significant attention due to its structural complexity and potential pharmacological applications. The presence of a tetrahydroquinoline scaffold fused with a benzamide moiety, coupled with specific substituents like 4-methyl and N-(2-methylpropanoyl), endows it with unique chemical and biological properties that make it a promising candidate for further investigation.

Recent advancements in drug discovery have highlighted the importance of structurally diverse compounds in addressing complex diseases. The tetrahydroquinoline core is well-documented for its role in various bioactive molecules, exhibiting properties such as receptor binding affinity and metabolic stability. In contrast, the benzamide group is frequently incorporated into therapeutic agents due to its ability to modulate enzyme activity and interact with biological targets. The specific arrangement of these functional groups in 4-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide suggests a potential for selective interactions with biological pathways.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in inflammation and cancer progression. Studies have demonstrated that derivatives of tetrahydroquinoline can exhibit anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory cascades. The benzamide moiety further enhances this potential by providing a scaffold for further derivatization to improve pharmacokinetic profiles. The specific substitution pattern in 4-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide may confer selectivity for certain targets over others, making it an attractive candidate for precision medicine approaches.

In vitro studies have begun to elucidate the mechanism of action for this compound. Initial assays suggest that it can interact with proteins involved in signal transduction pathways relevant to neurodegenerative diseases. The ability of the tetrahydroquinoline scaffold to penetrate the blood-brain barrier has been particularly noted, raising hopes for its use in treating central nervous system disorders. Additionally, the presence of the N-(2-methylpropanoyl) group may contribute to enhanced solubility and bioavailability, critical factors for drug efficacy.

The synthesis of 4-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 941915-77-1) presents both challenges and opportunities for medicinal chemists. The construction of the tetrahydroquinoline ring requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Techniques such as cyclization reactions and transition metal-catalyzed processes have been explored to achieve this goal. Meanwhile, the introduction of the benzamide group necessitates protective group strategies to prevent unwanted side reactions during synthesis.

Recent patents and scientific literature highlight innovative synthetic routes that have been developed for structurally similar compounds. These methods often involve multi-step sequences that showcase the versatility of modern organic chemistry techniques. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds within the molecule. Such advances not only facilitate the synthesis of compounds like 4-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide but also pave the way for future derivatives with enhanced biological activity.

The pharmacokinetic profile of any drug candidate is critical to its success in clinical trials. Preliminary data on 4-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide suggest that it exhibits favorable properties such as moderate oral bioavailability and reasonable metabolic stability. These characteristics are essential for ensuring that the compound reaches therapeutic levels in vivo without being rapidly degraded by enzymatic processes. Further studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

Computational modeling has emerged as a powerful tool in drug discovery for predicting molecular interactions and optimizing lead compounds. Molecular docking studies have been performed on 4-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide to identify potential binding sites on target proteins. These simulations not only provide insights into its mechanism of action but also guide structural modifications aimed at improving potency and selectivity. Such computational approaches are increasingly integrated into early-stage drug development pipelines due to their efficiency and cost-effectiveness.

The future direction of research on this compound lies in exploring its therapeutic potential across multiple disease indications. Preclinical studies are underway to evaluate its efficacy in models of inflammation-related disorders such as rheumatoid arthritis and inflammatory bowel disease. Additionally, investigations into its antitumor properties are being conducted given the well-documented role of heterocyclic compounds in cancer therapy. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in translating these findings into clinical applications.

In conclusion,4-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yiben zamide (CAS No. 941915-77-1) represents a structurally intriguing molecule with significant promise in chemical biology and drug discovery。 Its unique combination of functional groups offers opportunities for developing novel therapeutic agents targeting various diseases。 As research progresses， further insights into its mechanism of action， synthetic methodologies，and pharmacokinetic properties will be essential for realizing its full potential as a pharmaceutical lead compound。